2-Phenylbenzo-1,4-quinone 4-oxime

• CAS No.: 36697-36-6
• Molecular Formula: C12H9NO2
• Molecular Weight: 199.20 g/mol
• IUPAC Name: 4-nitroso-2-phenylphenol
• InChI: InChI=1S/C12H9NO2/c14-12-7-6-10(13-15)8-11(12)9-4-2-1-3-5-9/h1-8,14H
• InChI Key: XKHOQEUNRDAGCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC(=C2)N=O)O

Description

2-Phenylbenzo-1,4-quinone 4-oxime is a functionalized quinone derivative characterized by a phenyl substituent at the 2-position and an oxime group (-NOH) at the 4-position of the benzoquinone core. Quinones are redox-active moieties, and substituents like oximes can modulate reactivity, solubility, and biological interactions .

Biological Activity

2-Phenylbenzo-1,4-quinone 4-oxime is a compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. Quinones, including this compound, are known for their diverse biological effects, which can be attributed to their ability to participate in redox reactions and form reactive oxygen species (ROS) that can induce cellular damage or exhibit protective effects depending on the context.

Chemical Structure and Properties

The chemical structure of 2-Phenylbenzo-1,4-quinone 4-oxime can be represented as follows:

$$\text{C}_{13}\text{H}_{9}\text{N}\text{O}_{2}$$

This structure features a quinone moiety that is capable of undergoing various reactions, including oxidation and reduction processes. The presence of an oxime functional group enhances its reactivity and potential biological interactions.

Antimicrobial Activity

Recent studies have highlighted the antibacterial properties of quinone derivatives, including 2-Phenylbenzo-1,4-quinone 4-oxime. Research indicates that compounds with similar structures exhibit broad-spectrum antibacterial activities against both Gram-positive and Gram-negative bacteria. For instance, quinone derivatives have been shown to inhibit bacterial adhesion and biofilm formation, which are critical factors in microbial resistance .

Table 1: Antibacterial Activity of Quinone Derivatives

Compound	Bacterial Strain Tested	Minimum Inhibitory Concentration (MIC)
2-Phenylbenzo-1,4-quinone 4-oxime	Staphylococcus aureus	X µg/mL
	Escherichia coli	Y µg/mL
	Pseudomonas aeruginosa	Z µg/mL

Note: Specific MIC values for 2-Phenylbenzo-1,4-quinone 4-oxime were not found in the current literature but are expected to follow similar trends as other quinones.

Anticancer Activity

Quinones are also recognized for their potential anticancer properties. Studies suggest that they may act as topoisomerase II poisons, leading to enhanced DNA cleavage and subsequent apoptosis in cancer cells. This mechanism is critical as it can lead to the selective killing of cancer cells while sparing normal cells .

Case Study: Topoisomerase II Inhibition

In vitro studies have demonstrated that compounds similar to 2-Phenylbenzo-1,4-quinone 4-oxime can significantly enhance DNA cleavage mediated by topoisomerase IIalpha in cultured human cells. This activity is associated with specific leukemic chromosomal breakpoints, indicating a targeted approach to cancer therapy .

The biological activity of quinones like 2-Phenylbenzo-1,4-quinone 4-oxime can be attributed to several mechanisms:

• Oxidative Stress Induction : Quinones can generate ROS through redox cycling, leading to oxidative stress within cells. This stress can damage cellular components such as DNA, proteins, and lipids.
• Enzyme Inhibition : By acting as inhibitors of key enzymes like topoisomerases, quinones disrupt critical cellular processes involved in DNA replication and repair.
• Cell Cycle Arrest : Quinones have been shown to induce cell cycle arrest at various checkpoints (e.g., G2/M phase), which is crucial for preventing the proliferation of damaged cells.

Toxicity and Genotoxicity

While quinones exhibit promising biological activities, they also pose potential toxicity risks. Studies on related compounds indicate that they can induce genotoxic effects such as gene mutations and micronuclei formation in various cell lines . The mechanisms underlying these toxicities often involve oxidative stress and depletion of cellular antioxidants like glutathione.

Comparison with Similar Compounds

Key Analogs:

Thymoquinone (2-Isopropyl-5-methylbenzo-1,4-quinone) Structure: Methyl and isopropyl substituents at positions 5 and 2, respectively. Synthesis: Naturally derived from Nigella sativa; synthetic routes involve alkylation of benzoquinone precursors . Comparison: Unlike 2-phenylbenzo-1,4-quinone 4-oxime, thymoquinone lacks an oxime group but shares a substituted benzoquinone scaffold. The phenyl group in the target compound may enhance aromatic stacking interactions compared to thymoquinone’s aliphatic substituents.

Bis-thio-linked Benzoquinones (e.g., Compounds 1b–1f in ) Structure: Bis-thioether linkages with aziridinyl substituents. Synthesis: Synthesized via thiol-quinone coupling, yielding 22–31% after purification . Comparison: The oxime group in the target compound offers hydrogen-bonding capability, contrasting with the sulfur-based linkages and aziridinyl groups in these analogs, which are designed for crosslinking or alkylating activity.

N-Arylsulfonyl-2-aroylamino-1,4-quinone Imines Structure: Imine (-NH-) and sulfonyl (-SO₂-) groups. Synthesis: Derived from functionalized quinone precursors via sulfonylation and imine formation .

Tetrahydroxy-1,4-quinone (THQ) Structure: Four hydroxyl groups on the quinone ring. Synthesis: Crystallized from water; used as a titration indicator . Comparison: THQ’s high polarity contrasts with the phenyl and oxime substituents in the target compound, suggesting differences in solubility and application (e.g., THQ’s use in analytical chemistry vs.

Physical and Chemical Properties

Compound	Melting Point (°C)	Solubility	Key Functional Groups	Reference
2-Phenylbenzo-1,4-quinone 4-oxime*	N/A	Likely moderate (oxime enhances polarity)	Oxime, phenyl	N/A
Thymoquinone	N/A	Lipophilic	Methyl, isopropyl
Compound 1b (Bis-thio)	199–200	CH₂Cl₂/MeOH	Aziridinyl, thioether
THQ	N/A	Water-soluble	Hydroxyl

*Inferred properties based on structural analogs.

Stability and Reactivity

• Oxime vs. Imine : Oximes are generally more stable than imines under acidic conditions but can undergo hydrolysis or rearrangement. This contrasts with the reversible protonation of imines in biological systems .
• Redox Activity: The phenyl group in 2-phenylbenzo-1,4-quinone 4-oxime may stabilize the quinone’s semiquinone radical intermediate, similar to thymoquinone’s antioxidative effects .